Cas no 921518-65-2 (N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 921518-65-2
• MF: C₁₆H₁₆N₂OS₂
• MW: 316.441040992737
• CID: 5944141
• PubChem ID: 44919362
• Update Time: 2025-05-25

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide
• AKOS016451330
• F2245-0093
• 921518-65-2
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-thiophen-2-ylacetamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C16H16N2OS2/c1-10-4-5-12-13(9-17)16(21-14(12)7-10)18-15(19)8-11-3-2-6-20-11/h2-3,6,10H,4-5,7-8H2,1H3,(H,18,19)
• InChI Key： AUPOVXHOTGILPG-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CC(C)CC2)NC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 316.07
• Monoisotopic Mass: 316.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide (CAS No. 921518-65-2)

The compound N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide (CAS No. 921518-65-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its intricate architecture, featuring a tetrahydrobenzothiophene core coupled with a thiophene acetamide moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its ability to interact with biological targets. The presence of a cyano group further enhances its reactivity, opening doors to diverse synthetic pathways.

In recent years, the demand for novel heterocyclic compounds like N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide has surged, driven by advancements in medicinal chemistry. This compound's benzothiophene scaffold is a key structural motif found in many FDA-approved drugs, underscoring its pharmacological relevance. Users searching for "benzothiophene derivatives" or "thiophene-based acetamides" often seek insights into their synthesis and applications, reflecting the growing curiosity around such molecules.

From a synthetic perspective, CAS No. 921518-65-2 exemplifies the convergence of heterocyclic chemistry and amide bond formation. Its preparation typically involves multi-step reactions, including cyclization and acylation, to achieve the desired tetrahydrobenzothiophene framework. The compound's cyano functionality not only contributes to its stability but also serves as a versatile handle for further derivatization. This adaptability aligns with the broader trend in chemical research toward modular and scalable synthesis.

The pharmacological potential of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide is another area of intense exploration. Preliminary studies suggest that its thiophene and benzothiophene components may exhibit affinity for specific enzyme systems, making it a candidate for targeting metabolic disorders or inflammatory pathways. Queries such as "thiophene acetamide biological activity" or "cyano-substituted benzothiophenes" highlight the community's interest in its therapeutic applications.

Beyond its biological relevance, CAS No. 921518-65-2 is also a subject of interest in material science. The thiophene ring, known for its electron-rich properties, could contribute to the development of organic semiconductors or conductive polymers. This dual applicability—spanning pharmaceuticals and advanced materials—positions the compound as a versatile tool in interdisciplinary research.

In summary, N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(thiophen-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity, coupled with its potential in drug discovery and material science, ensures its continued relevance in scientific discourse. As researchers delve deeper into its properties, this compound is poised to unlock new possibilities in both academic and industrial settings.